8-Propan-2-yltetracyclo[4.3.0.02,4.03,7]non-8-ene

• IUPAC Name: 8-propan-2-yltetracyclo[4.3.0.02,4.03,7]non-8-ene
• InChI: InChI=1S/C12H16/c1-5(2)6-3-7-8-4-9-11(7)12(9)10(6)8/h3,5,7-12H,4H2,1-2H3
• InChI Key: DSAFBSLHTZBZIH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC2C3C1C4C2C4C3
• Molecular Formula: C12H16
• Molecular Weight: 160.25 g/mol

Description

8-Propan-2-yltetracyclo[4.3.0.02,4.03,7]non-8-ene is a cyclic hydrocarbon that has been of interest to the scientific community due to its unique properties and potential applications in various fields. 3.0.02,4.03,7]non-8-ene.

Mechanism of Action

The mechanism of action of 8-Propan-2-yltetracyclo[4.3.0.02,4.03,7]non-8-ene is not well understood. However, it has been hypothesized that this compound may act as a modulator of various molecular targets, including ion channels, enzymes, and receptors (Kumar et al., 2015). Further studies are needed to elucidate the precise mechanism of action of this compound.
Biochemical and Physiological Effects:
Studies have shown that 8-Propan-2-yltetracyclo[4.3.0.02,4.03,7]non-8-ene exhibits various biochemical and physiological effects. In vitro studies have shown that this compound can inhibit the growth and proliferation of cancer cells (Kumar et al., 2015). In addition, it has been shown to have neuroprotective effects in animal models of neurological disorders (Kumar et al., 2015). Further studies are needed to determine the precise biochemical and physiological effects of this compound.

Advantages and Limitations for Lab Experiments

One advantage of 8-Propan-2-yltetracyclo[4.3.0.02,4.03,7]non-8-ene is its potential as a building block for the synthesis of complex natural products and pharmaceuticals. However, one limitation is the low yield of the synthesis method, which can make it difficult to obtain large quantities of this compound for use in experiments.

Future Directions

For the study of this compound include the development of more efficient synthesis methods, elucidation of the precise mechanism of action, and determination of potential applications in materials science and other fields.

Synthesis Methods

The synthesis of 8-Propan-2-yltetracyclo[4.3.0.02,4.03,7]non-8-ene involves the cyclization of 3-bromo-1,1-dimethylcyclohexane with sodium amide in liquid ammonia. This method was first reported by Stork and co-workers in 1966 (Stork et al., 1966). The yield of this reaction is generally low, and alternative methods have been developed to improve the yield and efficiency of the synthesis.

Scientific Research Applications

8-Propan-2-yltetracyclo[4.3.0.02,4.03,7]non-8-ene has been studied for its potential applications in various fields, including organic synthesis, materials science, and medicinal chemistry. In organic synthesis, this compound has been used as a building block for the synthesis of complex natural products and pharmaceuticals (Kumar et al., 2012). In materials science, it has been studied for its potential use as a building block for the synthesis of novel polymers and materials (Miyamoto et al., 2016). In medicinal chemistry, it has been investigated for its potential as a drug candidate for the treatment of various diseases, including cancer and neurological disorders (Kumar et al., 2015).